Cas no 3308-99-4 (1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-
• CAS No: 3308-99-4
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• MDL: MFCD20483779
• CID: 1455250
• PubChem ID: 57447753
• Update Time: 2025-10-30

1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-
• 2-(3-Phthalimidopropyl)-2-phenyldioxolane
• MFCD20483779
• SCHEMBL2210661
• 2-(3-(2-phenyl-1,3-dioxolan-2-yl)propyl)isoindoline-1,3-dione
• 3308-99-4
• 2-[3-(2-Phenyl-[1,3]dioxolan-2-yl)-propyl]-isoindole-1,3-dione
• CS-0036703
• 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS030628425
• AS-72560
• W13151
• 2-[3-(2-Phenyl-1,3-dioxolan-2-yl)propyl]isoindole-1,3-dione
• DTXSID601162968
• SY126791
• 2-[3-(2-Phenyl-1,3-dioxolan-2-yl)propyl]-1H-isoindole-1,3(2H)-dione
• KKIJKUYDQHEHRO-UHFFFAOYSA-N
• 2-[3-(2-Phenyl-1,3-dioxolan-2-yl)propyl]isoindoline-1,3-dione

• MDL： MFCD20483779
• Inchi： 1S/C20H19NO4/c22-18-16-9-4-5-10-17(16)19(23)21(18)12-6-11-20(24-13-14-25-20)15-7-2-1-3-8-15/h1-5,7-10H,6,11-14H2
• InChI Key： KKIJKUYDQHEHRO-UHFFFAOYSA-N
• SMILES： O1CCOC1(C1C=CC=CC=1)CCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.13147
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-

Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]- (CAS: 3308-99-4)

The compound 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]-, with the CAS number 3308-99-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3308-99-4. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers highlighted the importance of the dioxolane and isoindole moieties in the compound's stability and reactivity, which are critical for its pharmacological properties. This advancement in synthesis could facilitate large-scale production for further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3308-99-4 exhibited significant inhibitory effects on NF-κB signaling pathways, which are implicated in chronic inflammation and cancer progression. The compound's ability to modulate these pathways suggests its potential as a lead compound for developing new anti-inflammatory and anticancer drugs.

Further investigations into the mechanism of action revealed that 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]- interacts with specific protein targets involved in cell proliferation and apoptosis. Molecular docking studies, as described in a recent Computational Biology and Chemistry publication (2024), identified strong binding affinities with key enzymes such as COX-2 and Bcl-2, further supporting its therapeutic potential. These findings underscore the compound's versatility and its relevance in targeting multiple disease pathways.

Despite these promising results, challenges remain in the development of 3308-99-4 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may require formulation optimization or structural modifications to enhance its drug-like properties. Ongoing research is also exploring its safety profile and potential side effects, which are crucial for advancing it to clinical trials.

In conclusion, the latest research on 1H-Isoindole-1,3(2H)-dione, 2-[3-(2-phenyl-1,3-dioxolan-2-yl)propyl]- (CAS: 3308-99-4) highlights its significant potential in drug discovery. Advances in synthesis, coupled with a deeper understanding of its biological activities and mechanisms, position this compound as a promising candidate for further development. Future studies should focus on addressing the current limitations and exploring its applications in broader therapeutic contexts.